1-(4-Chlorophenyl)-3-(3-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-chlorophenyl)-3-(3-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13ClO/c1-12-3-2-4-13(11-12)5-10-16(18)14-6-8-15(17)9-7-14/h2-11H,1H3/b10-5+
• InChI Key: GTYAXENHVWQUET-BJMVGYQFSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=CC(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CC1=CC(=CC=C1)/C=C/C(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H13ClO
• Molecular Weight: 256.72 g/mol

Description

1-(4-Chlorophenyl)-3-(3-methylphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H13ClO and its molecular weight is 256.72 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Spectroscopy

• Molecular Structure Analysis : The compound has been synthesized and its structure confirmed through IR and single crystal X-ray diffraction studies. The vibrational wavenumbers calculated using HF and DFT methods align with experimental data, providing insights into its molecular structure (Najiya et al., 2014).
• Electronic Properties and Chemical Reactivity : The electronic properties and chemical reactivity aspects of this compound have been investigated using density functional theory. This includes exploration of geometrical entities, electronic parameters, and the molecule's dipole moment (Adole et al., 2020).

Optical and Electronic Applications

• Nonlinear Optical (NLO) Properties : The compound exhibits significant nonlinear optical properties, making it a candidate for use in various semiconductor devices. Theoretical and experimental studies align in indicating its potential in optoelectronics (Shkir et al., 2019).
• Fluorescence Conversion in Organic Charge Transfer Cocrystals : Studies have shown the compound’s role in fluorescence conversion in organic charge transfer cocrystals, indicating potential applications in opto-electronic materials (Zhao et al., 2017).

Crystallography and Material Science

• Crystal Structures and Hirshfeld Surface Studies : The crystal structures of derivatives of this compound have been analyzed, highlighting significant intermolecular interactions which are essential for understanding material properties (Salian et al., 2018).

Theoretical and Computational Chemistry

• Density Functional Theory (DFT) Studies : Detailed DFT studies have been conducted to analyze the compound's electronic structure, including HOMO and LUMO analyses, which are vital for predicting its reactivity and interaction with other molecules (Bhumannavar et al., 2022).

Miscellaneous Applications

• Cytotoxicity and Antibacterial Activity : While focusing on the compound's molecular and physical properties, some studies have also explored its cytotoxicity and potential antibacterial activity, expanding its potential applications in medical and pharmaceutical research (Mehta, 2016).